Cas no 1805929-21-8 (4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine
• CAS No: 1805929-21-8
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4864125
• Update Time: 2025-11-06

4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c1-3-6(7(9)10)4(8)2-5(11-3)12(13)14/h2,7H,1H3
• InChI Key： BEYQQUHTEXEIFR-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine

Comprehensive Overview of 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine (CAS No. 1805929-21-8)

4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine (CAS No. 1805929-21-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and organic synthesis. The presence of bromo, difluoromethyl, and nitro functional groups makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated pyridines like 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine has surged due to their unique physicochemical properties. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in developing next-generation therapeutics, especially in oncology and CNS disorders. Its nitro group also opens avenues for further functionalization, making it a key building block in medicinal chemistry.

The synthesis of 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine typically involves multi-step reactions, including halogenation, fluorination, and nitration processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to improve yield and purity. Analytical characterization using NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with stringent quality standards required for research and industrial applications.

Beyond pharmaceuticals, this compound shows promise in agrochemical formulations. Its structural features align with the growing trend of sustainable crop protection chemicals that minimize environmental impact. The difluoromethyl group may contribute to improved pesticidal activity while reducing toxicity—a critical factor in modern green chemistry initiatives.

From a commercial perspective, CAS 1805929-21-8 is gaining traction in specialty chemical markets. Suppliers emphasize its high purity grades (>98%) to meet the exacting demands of contract research organizations (CROs) and API manufacturers. Storage recommendations typically highlight protection from light and moisture to maintain stability, reflecting standard practices for sensitive nitroaromatic compounds.

Emerging applications in electronic materials are also being investigated. The electron-withdrawing nature of its substituents makes 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine a candidate for designing organic semiconductors and photovoltaic materials. This aligns with global interest in renewable energy technologies and flexible electronics.

Regulatory considerations for handling this compound follow general laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper PPE (personal protective equipment) including gloves and goggles is recommended during manipulation. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this brominated pyridine derivative.

The scientific literature reveals increasing patent activity surrounding difluoromethyl-substituted pyridines, with CAS 1805929-21-8 appearing in several recent applications. This trend underscores its importance in intellectual property landscapes for small molecule drugs and specialty chemicals. Academic publications frequently cite its use in cross-coupling reactions and as a precursor for biologically active molecules.

For researchers sourcing this material, verification of CAS registry number 1805929-21-8 through authoritative databases like SciFinder or Reaxys is essential to ensure correct identification. The compound's molecular formula (C7H5BrF2N2O2) and exact mass (265.95 g/mol) serve as additional quality control parameters. Leading suppliers often provide certificates of analysis documenting purity by chromatographic methods.

Future research directions may explore catalytic applications of this molecule or its incorporation into metal-organic frameworks (MOFs). The compound's structural versatility positions it as a valuable tool for addressing contemporary challenges in drug discovery and functional materials development. As synthetic methodologies advance, scaled-up production could make 4-Bromo-3-(difluoromethyl)-2-methyl-6-nitropyridine more accessible for diverse applications.